Cas no 457650-56-5 (2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methylaniline)

• Product Name: 2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methylaniline
• CAS No: 457650-56-5
• MF: C₂₂H₂₁N₃
• MW: 327.422244787216
• CID: 6441648
• Update Time: 2025-06-27

2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methylaniline
• 1H-Indole-3-methanamine, 2-methyl-N-(2-methylphenyl)-α-2-pyridinyl-

• Inchi： 1S/C22H21N3/c1-15-9-3-5-11-18(15)25-22(20-13-7-8-14-23-20)21-16(2)24-19-12-6-4-10-17(19)21/h3-14,22,24-25H,1-2H3
• InChI Key： TVTGAWYMICKASR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(C2=NC=CC=C2)NC2=CC=CC=C2C)=C1C

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 526.2±45.0 °C(Predicted)
• pka: 17.36±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methylaniline

Introduction to Compound with CAS No. 457650-56-5 and Product Name: 2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methylaniline

The compound with the CAS number 457650-56-5 and the product name 2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methylaniline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules that incorporate complex structural motifs to enhance biological activity. The compound in question, 2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methylaniline, is no exception. Its molecular framework combines elements of both indole and pyridine, two heterocyclic systems that are widely recognized for their pharmacological properties. The indole moiety, in particular, is known for its role in various biological processes and has been extensively studied for its potential in treating a range of diseases.

The structural features of 2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methylaniline contribute to its unique chemical and biological properties. The presence of two methyl groups at the 2-position of the indole ring and the pyridine ring enhances its lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the methylaniline group introduces a polar moiety that can interact with biological targets, potentially increasing binding affinity and efficacy.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. These molecules often exhibit a high degree of specificity and selectivity, making them valuable tools for targeting specific biological pathways. The compound 2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methylaniline is a prime example of how structural complexity can be leveraged to develop novel therapeutic agents. Its dual heterocyclic nature suggests potential applications in multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

The indole derivative component of this compound has been particularly studied for its potential role in modulating cellular signaling pathways. Indole-based compounds are known to interact with various enzymes and receptors, leading to changes in gene expression and protein function. This makes them attractive candidates for developing drugs that can regulate complex biological processes. The pyridine moiety further enhances these interactions by providing additional binding sites and functional groups that can be tailored for specific biological targets.

In the context of modern drug development, computational methods play a crucial role in predicting the biological activity of new compounds. Advanced computational techniques, such as molecular docking and virtual screening, have been employed to evaluate the potential interactions between 2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methylaniline and various biological targets. These studies have provided valuable insights into its mechanism of action and have helped identify potential lead compounds for further optimization.

One area where this compound shows promise is in the treatment of neurological disorders. The ability of indole derivatives to cross the blood-brain barrier makes them particularly suitable for targeting central nervous system (CNS) diseases. Preclinical studies have demonstrated that similar indole-based compounds can modulate neurotransmitter systems and exhibit neuroprotective effects. Given these findings, 2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methylaniline could serve as a valuable candidate for developing new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression.

Another promising application of this compound is in oncology research. The complex structure of 2-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-2-y l)methylaniline suggests that it may be capable of inhibiting key enzymes involved in cancer cell proliferation and survival. Preclinical studies have shown that indole derivatives can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity makes them attractive candidates for developing new anticancer drugs. Further research is needed to fully elucidate the mechanisms by which this compound exerts its antitumor effects.

The development of novel anti-inflammatory agents is another area where this compound holds significant promise. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disease, and diabetes. Indole-based compounds have been shown to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of multiple functional groups in 2-methyl-N-(2-methyl -1H-indol -3 -yl)(pyridin - 2 - yl)methylaniline suggests that it may be capable of interacting with these enzymes and reducing inflammation.

In conclusion, the compound with CAS number 457650 - 56 - 5 and product name 2 - methyl - N - ( 2 - methyl - 1 H - indol - 3 - yl ) ( pyridin - 2 - yl ) methylaniline represents a significant advancement in pharmaceutical chemistry. Its complex structure and multiple functional groups make it a promising candidate for further exploration in drug development. Recent studies have highlighted its potential applications in treating neurological disorders, oncological conditions, and inflammatory diseases. As research continues to uncover new therapeutic uses for this compound, it is likely to play an increasingly important role in modern medicine.